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Compound of Interest

Compound Name: AVP-13358

Cat. No.: B1665852

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of AVP-
13358 solutions to ensure optimal stability and performance in experimental settings.

Introduction to AVP-13358

AVP-13358 is a potent, orally active inhibitor of immunoglobulin E (IgE) mediated immune
responses. It functions by directly targeting T cells, thereby inhibiting the production and
release of key cytokines such as IL-4, IL-5, and IL-13. Additionally, AVP-13358 affects other
critical markers in the allergic response pathway, including the B cell IgE receptor (CD23) in
human monocytes and both CD23 and IL-4 receptors in mouse B cells. These characteristics
make AVP-13358 a valuable tool for research related to allergic and asthmatic conditions.

Physicochemical Properties

Property Value
Molecular Formula C30H29Ns02
Molecular Weight 491.59 g/mol
Appearance Solid powder

Purit >98% (refer to Certificate of Analysis for batch-
uri
Y specific data)
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Solution Preparation
Solubility Data

The solubility of AVP-13358 has been determined in various solvents. It is essential to use the
appropriate solvent for your specific experimental needs.

Solvent Solubility

Dimethyl Sulfoxide (DMSO) Soluble

Information not currently available. It is
recommended to first dissolve AVP-13358 in
DMSO and then dilute with the aqueous buffer
of choice.

Aqueous Buffers

Note: It is crucial to avoid repeated freeze-thaw cycles of stock solutions.

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AVP-13358 in DMSO.

Materials:

AVP-13358 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Procedure:

» Weighing the Compound: Carefully weigh out the desired amount of AVP-13358 powder
using a precision balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
4.92 mg of AVP-13358 (Molecular Weight = 491.59 g/mol ).
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» Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
AVP-13358 powder.

» Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.
Gentle warming (to no more than 37°C) may be applied if necessary to aid dissolution.

o Storage: Store the stock solution at -20°C in a tightly sealed, amber-colored vial to protect
from light and moisture.

Protocol for 10 mM Stock Solution Preparation
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Workflow for preparing a 10 mM AVP-13358 stock solution in DMSO.

Preparation of Working Solutions for In Vitro Assays

For cell-based assays, it is common to dilute the DMSO stock solution into an aqueous culture
medium. It is critical to ensure that the final concentration of DMSO in the culture medium is not
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toxic to the cells (typically < 0.5%).
Procedure:
e Thaw Stock Solution: Thaw the 10 mM AVP-13358 stock solution at room temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in your cell culture medium to
achieve the desired final concentrations for your experiment.

» Immediate Use: Use the freshly prepared working solutions immediately to minimize
potential degradation.

Storage and Stability

Proper storage of AVP-13358, both in solid form and in solution, is critical for maintaining its
chemical integrity and biological activity.

Solid Compound Storage @@

Condition Duration
Dry, dark at 0 - 4°C Short-term (days to weeks)[1]
Dry, dark at -20°C Long-term (months to years)[1]

Stock Solution Storage

Solvent Temperature Duration

DMSO -20°C Long-term (months)[1]

Important Storage Recommendations:

» Light Sensitivity: AVP-13358 should be protected from light. Store in dark or amber-colored
vials.[1]

o Moisture: Store in a dry environment to prevent hydrolysis.
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» Repeated Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of stock solutions to

prevent degradation. Aliquoting the stock solution into smaller, single-use volumes is highly

recommended.

AVP-13358 Storage Recommendations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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